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Compound of Interest

Compound Name: 5-Chloroisoquinoline

Cat. No.: B014526 Get Quote

An in-depth examination of the commercial availability, purity, synthesis, and biological

significance of 5-Chloroisoquinoline, a key building block in modern medicinal chemistry.

This technical guide provides a comprehensive overview of 5-Chloroisoquinoline, a

heterocyclic compound of significant interest to researchers, scientists, and professionals in

drug development. Its utility as a versatile intermediate in the synthesis of bioactive molecules

makes a thorough understanding of its properties, commercial landscape, and handling

essential for its effective application in research and development.[1]

Commercial Availability and Purity
5-Chloroisoquinoline is readily available from a variety of commercial chemical suppliers. The

purity of the commercially available compound is typically high, often greater than or equal to

97%, as determined by High-Performance Liquid Chromatography (HPLC). Researchers

should always refer to the supplier's certificate of analysis for lot-specific purity data.

Below is a summary of representative commercial suppliers and the typical purity of their 5-
Chloroisoquinoline offerings:
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Supplier Purity Analytical Method CAS Number

Chem-Impex ≥ 97% HPLC 5430-45-5

Sigma-Aldrich 97% Not specified 5430-45-5

Santa Cruz

Biotechnology
Not specified Not specified 5430-45-5

Georganics High purity Not specified 5430-45-5

AK Scientific Not specified Not specified 5430-45-5

Biosynth Carbosynth Not specified Not specified 5430-45-5

SynQuest

Laboratories
95% Not specified 5430-45-5

Experimental Protocols
The synthesis and purification of 5-Chloroisoquinoline and its derivatives are well-

documented in the chemical literature. Below are detailed methodologies for key experimental

procedures.

Synthesis of 5-Chloroisoquinoline from 5-
Aminoisoquinoline
A common laboratory-scale synthesis of 5-Chloroisoquinoline involves the Sandmeyer

reaction, starting from 5-aminoisoquinoline.[2]

Materials:

5-Aminoisoquinoline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Cuprous Chloride (CuCl)
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Ice

Water

Appropriate organic solvent for extraction (e.g., Dichloromethane or Chloroform)

Drying agent (e.g., anhydrous Sodium Sulfate or Magnesium Sulfate)

Procedure:

Diazotization: Dissolve 5-aminoisoquinoline in concentrated hydrochloric acid and cool the

solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 5-

aminoisoquinoline solution while maintaining the temperature below 5 °C. Stir the mixture for

a short period to ensure complete formation of the diazonium salt.

Sandmeyer Reaction: In a separate flask, prepare a solution or suspension of cuprous

chloride in hydrochloric acid.

Slowly add the cold diazonium salt solution to the cuprous chloride solution. Effervescence

(release of nitrogen gas) should be observed.

Allow the reaction mixture to warm to room temperature and then heat gently to ensure the

completion of the reaction.

Work-up and Purification: Cool the reaction mixture and extract the product with a suitable

organic solvent.

Wash the organic layer with water and brine.

Dry the organic layer over an anhydrous drying agent.

Remove the solvent under reduced pressure to obtain the crude 5-Chloroisoquinoline.

The crude product can be further purified by recrystallization from a suitable solvent or by

column chromatography on silica gel.
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Synthesis of 5-Amino-1-chloroisoquinoline (A Related
Derivative)
This protocol details the reduction of a nitro group to an amine in a related isoquinoline

derivative, a common transformation in the synthesis of functionalized isoquinolines.[3]

Materials:

1-chloro-5-nitroisoquinoline

Stannous chloride dihydrate (SnCl₂·2H₂O)

Ethyl acetate (EtOAc)

Ice-water

Aqueous Sodium Carbonate (Na₂CO₃) solution

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask, combine 1-chloro-5-nitroisoquinoline (450 mg, 2.2

mmol), stannous chloride dihydrate (2.4 g, 11 mmol), and ethyl acetate (50 mL).[3]

Reflux: Stir the mixture under a nitrogen atmosphere and heat to reflux for 3 hours.[3]

Quenching and Extraction: After cooling, pour the mixture into ice-water and basify to a pH of

10.0 with an aqueous sodium carbonate solution.[3]

Separate the organic phase and extract the aqueous phase with ethyl acetate.[3]

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[3]
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Purification: Concentrate the solution under vacuum. Purify the residue by column

chromatography on silica gel to yield the product as a light yellow solid.[3]

Analytical Methods for Purity Determination
The purity of 5-Chloroisoquinoline is crucial for its application in research and drug

development. Several analytical techniques can be employed to assess its purity.

High-Performance Liquid Chromatography (HPLC): As indicated by several commercial

suppliers, HPLC is a primary method for determining the purity of 5-Chloroisoquinoline.[1]

A suitable reversed-phase column with a mobile phase consisting of a mixture of acetonitrile

and water (with or without a modifier like formic acid or trifluoroacetic acid) can be used to

separate the main compound from any impurities.

Gas Chromatography (GC): For volatile compounds, GC coupled with a Flame Ionization

Detector (FID) is a powerful technique for purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for confirming the chemical structure of 5-Chloroisoquinoline and can also be

used to detect and quantify impurities if their signals do not overlap with the main compound.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to

confirm the elemental composition of the compound.[4]

Biological Significance and Signaling Pathways
5-Chloroisoquinoline and its derivatives have emerged as important scaffolds in the

development of inhibitors for various biological targets, notably in the fields of oncology and

virology.

Inhibition of Casein Kinase 1 (CK1)
Derivatives of 5-chloroisoquinoline have been identified as inhibitors of Casein Kinase 1

(CK1), a family of serine/threonine protein kinases.[5] CK1 is a crucial regulator of several

signaling pathways, including the Wnt/β-catenin pathway, which is often dysregulated in

cancer.[5][6][7]
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The following diagram illustrates the canonical Wnt/β-catenin signaling pathway and the role of

CK1.
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Caption: The Wnt/β-catenin signaling pathway and the inhibitory role of 5-Chloroisoquinoline
derivatives on Casein Kinase 1 (CK1).

Inhibition of the HCV NS5A Replication Complex
5-Chloroisoquinoline derivatives have also been investigated as inhibitors of the Hepatitis C

Virus (HCV) NS5A (Non-structural protein 5A) replication complex.[8] NS5A is a multifunctional

viral phosphoprotein essential for HCV RNA replication and the assembly of new virus

particles.[9][10] Inhibiting the function of the NS5A replication complex is a key strategy in the

development of direct-acting antiviral agents against HCV.

The following diagram illustrates a simplified workflow of HCV replication and the role of the

NS5A complex.
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Caption: Simplified workflow of Hepatitis C Virus (HCV) replication, highlighting the central role

of the NS5A replication complex.

Conclusion
5-Chloroisoquinoline is a valuable and readily accessible chemical entity for researchers

engaged in organic synthesis and drug discovery. Its straightforward commercial availability

with high purity, coupled with established synthetic and analytical protocols, facilitates its use

as a foundational scaffold. The demonstrated activity of its derivatives against key biological

targets such as CK1 and the HCV NS5A replication complex underscores its potential for the

development of novel therapeutics. This guide serves as a foundational resource for scientists

and drug development professionals, enabling them to effectively leverage the properties of 5-
Chloroisoquinoline in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloroisoquinoline: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b014526#commercial-suppliers-and-
purity-of-5-chloroisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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